Cas no 1706455-88-0 (6-Difluoromethyl-2H-pyridazin-3-one)

• Product Name: 6-Difluoromethyl-2H-pyridazin-3-one
• CAS No: 1706455-88-0
• MF: C₅H₄F₂N₂O
• MW: 146.094867706299
• CID: 5152029
• Update Time: 2025-10-25

6-Difluoromethyl-2H-pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Difluoromethyl-2H-pyridazin-3-one

• Inchi： 1S/C5H4F2N2O/c6-5(7)3-1-2-4(10)9-8-3/h1-2,5H,(H,9,10)
• InChI Key： VDSWJGFUQPMWAV-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C(F)F)C=C1

Additional information on 6-Difluoromethyl-2H-pyridazin-3-one

6-Difluoromethyl-2H-pyridazin-3-one: A Comprehensive Overview

6-Difluoromethyl-2H-pyridazin-3-one (CAS No. 1706455-88-0) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has been the subject of numerous studies aimed at understanding its synthesis, properties, and potential applications.

The molecular structure of 6-Difluoromethyl-2H-pyridazin-3-one is characterized by a pyridazine ring system, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. The presence of a difluoromethyl group (-CHF₂) at position 6 adds to the compound's complexity and reactivity. This substitution pattern not only influences the electronic properties of the molecule but also plays a crucial role in its interactions with biological systems.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the preparation of 6-Difluoromethyl-2H-pyridazin-3-one. One such method involves the cyclization of appropriately substituted precursors under controlled conditions, leading to the formation of the pyridazine ring system. These synthetic strategies have been optimized to ensure high yields and purity, making this compound more accessible for further studies.

The pharmacological properties of 6-Difluoromethyl-2H-pyridazin-3-one have been extensively investigated, particularly in the context of its potential as a therapeutic agent. Studies have shown that this compound exhibits significant bioactivity, particularly in modulating key cellular pathways associated with diseases such as cancer and neurodegenerative disorders. Its ability to interact with specific protein targets makes it a promising candidate for drug development.

In addition to its pharmacological applications, 6-Difluoromethyl-2H-pyridazin-3-one has also been explored for its role in materials science. The compound's unique electronic properties make it a potential candidate for use in organic electronics, where it could serve as a building block for advanced materials such as semiconductors and conductive polymers.

From an environmental perspective, understanding the fate and behavior of 6-Difluoromethyl-2H-pyridazin-3-one in various ecosystems is crucial. Recent studies have focused on its degradation pathways under different environmental conditions, providing insights into its persistence and potential impact on ecological systems.

In conclusion, 6-Difluoromethyl-2H-pyridazin-3-one (CAS No. 1706455-88-0) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with its promising bioactivity and electronic properties, positions it as a valuable tool for both academic research and industrial applications.